N-(2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-[2-(7-methoxy-2-oxo-1H-quinolin-3-yl)ethyl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C18H18N2O3S/c1-23-14-5-4-12-9-13(18(22)20-16(12)10-14)6-7-19-17(21)11-15-3-2-8-24-15/h2-5,8-10H,6-7,11H2,1H3,(H,19,21)(H,20,22)
• InChI Key: IFYXBEAOVMVZAZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C=C(C(=O)N2)CCNC(=O)CC3=CC=CS3
• Molecular Formula: C18H18N2O3S
• Molecular Weight: 342.4 g/mol
• CAS No.: 851405-57-7

Description

N-(2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-2-(thiophen-2-yl)acetamide is a useful research compound. Its molecular formula is C18H18N2O3S and its molecular weight is 342.41. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antitumor Activity

Quinoline derivatives have been synthesized and evaluated for their antitumor activity. Methoxy-indolo[2,1‐a]isoquinolines and their dihydroderivatives have shown significant inhibition of cell proliferation in various cancer cell lines. These compounds were synthesized through the Bischler‐Napieralski reaction, highlighting the potential of quinoline derivatives in cancer research (Ambros, Angerer, & Wiegrebe, 1988).

Key Intermediate for Kinase Inhibitors

N-(3-Cyano-7-ethoxy-1,4-dihydro-4-oxoquinolin-6-yl)acetamide, a compound with a quinoline structure similar to the chemical , has been identified as a key intermediate in the synthesis of selective EGFR kinase inhibitors. This illustrates the role of quinoline derivatives in the development of targeted therapies for cancer, showcasing their relevance in medicinal chemistry (Jiang et al., 2011).

Pharmacological Studies on Quinoline Derivatives

Novel quinoline derivatives have been synthesized and studied for their potential biological activities. For instance, phthalimidoxy substituted quinoline derivatives have been created, indicating the diversity of pharmacological applications that quinoline compounds can have, from antimalarial to antitumor activities (Bhambi et al., 2010).

Structural Aspects and Properties

The structural aspects of quinoline-based amides have been explored, revealing their ability to form salt and inclusion compounds with potential applications in material science and drug formulation. These studies demonstrate the versatility of quinoline derivatives in forming complexes with unique properties (Karmakar, Sarma, & Baruah, 2007).